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Compound of Interest

Compound Name:
(2S)-1-cyclohexylpropan-2-amine

hydrochloride

CAS No.: 56401-82-2

Cat. No.: B1406386

Get Quote

Executive Summary
The transition from an aromatic phenyl ring (as in Amphetamine) to a saturated cyclohexyl ring

(as in (2S)-1-cyclohexylpropan-2-amine) fundamentally alters the pharmacological profile of

phenethylamine derivatives. While this structural modification significantly attenuates Central

Nervous System (CNS) stimulant potency, it markedly enhances peripheral alpha-adrenergic

activity. Consequently, cyclohexyl analogs like Propylhexedrine and its primary amine

metabolite Norpropylhexedrine exhibit potent vasoconstrictive properties with a higher risk of

hypertensive crisis relative to their CNS effects compared to their aromatic counterparts.

Chemical Identity & Structural Basis
The core scaffold in question is (2S)-1-cyclohexylpropan-2-amine.

Systematic Name: (2S)-1-cyclohexylpropan-2-amine

Common Names: Norpropylhexedrine, Hexahydroamphetamine.
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Stereochemistry: The (S)-isomer (corresponding to the d-isomer of amphetamine) is the

eutomer, exhibiting significantly higher biological activity than the (R)-isomer.

Key Analogs for Comparison
Target Compound:(2S)-Norpropylhexedrine (Primary Amine).

N-Methyl Analog:(S)-Propylhexedrine (Active ingredient in Benzedrex; Secondary Amine).

Aromatic Analog:(S)-Amphetamine (Dextroamphetamine; Phenyl ring instead of Cyclohexyl).

Mechanism of Action: The Vasoconstrictive Pathway
The vasoconstrictive potency of (2S)-1-cyclohexylpropan-2-amine analogs is mediated through

a dual mechanism:

Indirect Sympathomimetic Activity: Acting as a substrate for the Norepinephrine Transporter

(NET), entering the presynaptic neuron, and displacing norepinephrine (NE) from vesicular

storage via VMAT2 inhibition/reversal.

Direct Alpha-Adrenergic Agonism: Direct binding to postsynaptic

-adrenergic receptors on vascular smooth muscle.

Note: The cyclohexyl substitution favors peripheral

-adrenergic interaction over central dopaminergic release, leading to a "pressor-dominant"
profile.
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Caption: Dual-mechanism pathway showing indirect NE release and direct alpha-agonism

leading to vascular smooth muscle contraction.

Comparative Potency Analysis
The following table synthesizes experimental data and pharmacological profiles to compare the

target compound with its primary clinical and structural alternatives.

Feature
(2S)-

Norpropylhexedrine

(Primary Amine)

(S)-Propylhexedrine

(Secondary Amine)
(S)-Amphetamine

(Aromatic Analog)

Vasoconstrictive

Potency
High Very High Moderate

CNS Stimulant

Potency
Low Moderate High

Peripheral/CNS Ratio
> 10:1 (Predominantly

Peripheral)

~8:1 (High Peripheral

Load)
~1:1 (Balanced)

Mechanism Bias
NE Release > Direct

Agonism

NE Release + Direct

Agonism
DA/NE Release

Clinical Status Metabolite (Active)
FDA-Approved

Decongestant
Schedule II Stimulant

Pressor Effect
Sustained

hypertension risk

Acute, potent

vasoconstriction

Dose-dependent

elevation

Pharmacological Insights[1][2]
Cyclohexyl vs. Phenyl: The saturation of the aromatic ring (Cyclohexyl) increases lipophilicity

but sterically hinders interaction with CNS-specific targets (like DAT), shifting the selectivity

profile toward peripheral norepinephrine release and alpha-adrenergic receptors. This results

in Propylhexedrine analogs being more potent vasoconstrictors relative to their psychoactive

dose than Amphetamines.
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Primary vs. Secondary Amine: While Propylhexedrine (N-methyl) is the marketed agent, the

primary amine Norpropylhexedrine retains significant pressor activity. In many

sympathomimetic series (e.g., Norepinephrine vs. Epinephrine), the primary amine is a

potent alpha-agonist. However, the N-methyl group in Propylhexedrine protects against MAO

degradation, likely extending duration of action and enhancing bioavailability compared to

the primary amine.

Experimental Protocols for Potency Validation
To objectively measure and compare the vasoconstrictive potency of these analogs, the

following standardized protocols are recommended.

A. Ex Vivo Rat Aortic Ring Assay (Vasoconstriction)
This assay measures the isometric tension generated by vascular smooth muscle in response

to the drug, isolating the direct vascular effect.

Tissue Preparation: Euthanize male Sprague-Dawley rats (250-300g). Rapidly excise the

thoracic aorta and place in ice-cold Krebs-Henseleit solution (aerated with 95% O2/5%

CO2).

Mounting: Clean aorta of fat/connective tissue and cut into 3-4 mm rings. Suspend rings in

organ baths containing Krebs solution at 37°C.

Equilibration: Apply resting tension (e.g., 2g) and equilibrate for 60 mins, washing every 15

mins.

Viability Check: Challenge with KCl (60 mM) to verify contractility. Wash until baseline is

restored.

Dosing: Add cumulative concentrations of (2S)-1-cyclohexylpropan-2-amine HCl (

M to

M).

Measurement: Record isometric tension changes using force-displacement transducers.
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Analysis: Construct concentration-response curves. Calculate

and

relative to a reference agonist (e.g., Phenylephrine).

B. In Vivo Pithed Rat Model (Pressor Response)
This model eliminates CNS baroreceptor reflexes, allowing assessment of peripheral

sympathetic outflow and direct vascular effects.

Preparation: Anesthetize rat (e.g., Pentobarbital). Cannulate the trachea for artificial

respiration.

Pithing: Insert a steel rod through the orbit and down the spinal column to destroy the CNS,

eliminating central autonomic control.

Maintenance: Ventilate with room air. Maintain body temp at 37°C. Administer Gallamine to

prevent muscle twitching.

Instrumentation: Cannulate the carotid artery for blood pressure monitoring and the jugular

vein for drug administration.

Stimulation:

Protocol A (Direct): Administer bolus doses of the test analog. Measure rise in Mean

Arterial Pressure (MAP).

Protocol B (Sympathetic): Electrically stimulate the spinal cord (T5-L2) to induce NE

release. Observe potentiation or inhibition by the test drug.[1]

Structure-Activity Relationship (SAR) Visualization
The following diagram illustrates how structural modifications to the core scaffold influence the

Vasoconstriction/CNS Potency ratio.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://reference.medscape.com/drug/benzedrex-propylhexedrine-343411
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1406386?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


(2S)-1-Cyclohexylpropan-2-amine
(Core Scaffold)

N-Methylation
(Propylhexedrine)

Modification

Aromatization
(Amphetamine)

Structural Change

Increased Lipophilicity
Slight CNS Increase

Retained Vasoconstriction

Result

High CNS Potency
Reduced Peripheral Selectivity

Lower Vasoconstriction/CNS Ratio

Result

Click to download full resolution via product page

Caption: SAR analysis showing that retaining the cyclohexyl ring preserves high peripheral

vasoconstrictive selectivity, whereas aromatization shifts balance toward CNS activity.

References
Propylhexedrine Monograph for Professionals. Drugs.com. Available at: [Link]

Mechanism of Action of Propylhexedrine. Patsnap Synapse.[2] Available at: [Link]

Propylhexedrine Abuse and Vasoconstrictive Complications. ER-Rx Episode 59. Available at:

[Link]

Dihydroergotamine: Discrepancy between arterial and arteriolar data. PubMed Central.

Available at: [Link]

1-Cyclohexylpropan-2-amine | C9H19N. PubChem.[3] Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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